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Compound of Interest

Compound Name: Berzosertib

Cat. No.: B612160 Get Quote

This document provides essential procedural guidance for the proper and safe disposal of

Berzosertib, a potent Ataxia Telangiectasia and Rad3-related (ATR) kinase inhibitor used in

research and clinical development. Adherence to these guidelines is critical to ensure

personnel safety, environmental protection, and regulatory compliance.

Berzosertib is classified as a hazardous substance. The Safety Data Sheet (SDS) indicates

that it is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause

respiratory irritation[1]. Therefore, all waste containing Berzosertib, including pure compound,

solutions, and contaminated labware, must be managed as hazardous chemical waste.

Core Principles of Berzosertib Waste Management
Do Not Dispose Down the Drain: Under no circumstances should Berzosertib powder or

solutions be disposed of via sink or floor drains. This can contaminate water systems[2].

Segregation is Key: Properly segregate Berzosertib waste from non-hazardous laboratory

trash and other waste streams to ensure correct handling and disposal.

Consult Institutional EHS: All disposal activities must be conducted in accordance with your

institution's Environmental Health and Safety (EHS) office guidelines. Contact your EHS

officer to confirm specific procedures and requirements[3][4].

Treat as Hazardous: In the absence of specific institutional guidance, treat all Berzosertib
waste as hazardous chemical waste[2][5].
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Disposal Procedures for Unused or Expired Berzosertib
Unused or expired Berzosertib, whether in solid or solution form, must be disposed of as

hazardous pharmaceutical waste.

Step-by-Step Disposal Protocol:

Container Selection:

Place the original vial containing the unused Berzosertib powder into a larger, sealable,

and chemically resistant container clearly labeled for hazardous waste.

If dealing with a stock solution, ensure it is in a tightly sealed, leak-proof container.

Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste."

The label must also include:

The full chemical name: "Berzosertib"

CAS Number: 1232416-25-9

The primary hazard statements (e.g., "Harmful if swallowed," "Causes skin irritation")[1].

Accumulation start date.

Storage:

Store the sealed and labeled waste container in a designated hazardous waste

accumulation area within the laboratory. This area should be secure and away from

general lab traffic.

Collection:

Arrange for pickup through your institution's hazardous waste collection program. Do not

transport the waste yourself[2].
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Disposal of Contaminated Laboratory Materials
Items such as gloves, pipette tips, vials, flasks, and bench paper that have come into contact

with Berzosertib are considered contaminated solid waste.

Step-by-Step Disposal Protocol:

Segregation at Point of Use:

Immediately place all contaminated solid waste into a designated, clearly marked

hazardous waste container. This is often a yellow bin or a robust, double-lined plastic bag

designated for cytostatic or hazardous pharmaceutical waste[6].

Container Requirements:

The container must be leak-proof and sealable.

It must be labeled "Trace Chemotherapy Waste" or "Hazardous Chemical Waste" and

include the name "Berzosertib."

Sharps Disposal:

Needles, syringes, or other sharps contaminated with Berzosertib must be placed directly

into a designated, puncture-resistant sharps container for hazardous waste.

Storage and Collection:

Once the container is full, seal it securely.

Store it in the designated hazardous waste accumulation area and arrange for collection

by your EHS-approved waste vendor.

Decontamination of Work Surfaces
After handling Berzosertib, all work surfaces (e.g., benchtops, fume hood surfaces) must be

decontaminated.

Decontamination and Waste Disposal:
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Use an appropriate cleaning agent (confirm with your institution's EHS for recommended

solutions).

All cleaning materials (e.g., absorbent pads, wipes) used for decontamination are considered

hazardous waste.

Dispose of these materials in the designated solid hazardous waste container as described

in section 3.

Spill Management
In the event of a Berzosertib spill, immediate and proper cleanup is required to minimize

exposure.

Spill Cleanup and Waste Disposal:

Alert personnel in the area and restrict access.

Wearing appropriate Personal Protective Equipment (PPE), including double gloves, a lab

coat, and eye protection, contain and clean the spill using a chemical spill kit.

All materials used for spill cleanup, including absorbent materials and contaminated PPE,

must be disposed of as hazardous waste in the designated solid waste stream[7].

Contact your EHS office for guidance on reporting the spill.

Visual Guides for Disposal Pathways
The following diagrams illustrate the logical workflow for the proper disposal of Berzosertib
waste streams in a laboratory setting.
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Berzosertib Waste Disposal Workflow
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Berzosertib Spill Response & Disposal

Berzosertib Spill Occurs
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Don Appropriate PPE
(Double Gloves, Gown, Eye Protection)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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